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Compound of Interest

Compound Name: Cyclamidomycin

Cat. No.: B10828874 Get Quote

CAS Number: 35663-85-5

IUPAC Name: (2E)-3-(3,4-dihydro-2H-pyrrol-5-yl)-2-propenamide

This technical guide provides an in-depth overview of Cyclamidomycin, an antibiotic with a

unique mode of action. It is intended for researchers, scientists, and drug development

professionals interested in the chemical properties, biological activity, and experimental

methodologies associated with this compound.

Core Compound Details
Parameter Value Reference

CAS Number 35663-85-5 [1]

IUPAC Name
(2E)-3-(3,4-dihydro-2H-pyrrol-

5-yl)-2-propenamide
[1]

Synonyms
Desdanine, NSC 121234,

Pyracrimycin A
[1]

Molecular Formula C₇H₁₀N₂O [1]

Molecular Weight 138.17 g/mol [2]

Source Streptomyces sp. MA130-A1 [2]
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Antibacterial Activity
Cyclamidomycin exhibits a broad spectrum of activity against both Gram-positive and Gram-

negative bacteria. The following table summarizes the Minimum Inhibitory Concentrations

(MICs) reported for Cyclamidomycin against various bacterial strains.

Bacterial Strain MIC (µg/mL) Reference

Staphylococcus aureus 3.12 - 25 [1]

Micrococcus flavus 3.12 - 25 [1]

Sarcina lutea 3.12 - 25 [1]

Bacillus subtilis 3.12 - 25 [1]

Escherichia coli 3.12 - 25 [1]

Shigella flexneri 3.12 - 25 [1]

Salmonella typhosa 3.12 - 25 [1]

Proteus vulgaris 3.12 - 25 [1]

Klebsiella pneumoniae 3.12 - 25 [1]

Mechanism of Action: Inhibition of Nucleoside
Diphosphokinase
Cyclamidomycin's primary mechanism of action is the inhibition of nucleoside

diphosphokinase (NDPK).[2][3] This enzyme plays a crucial role in the synthesis of nucleoside

triphosphates (NTPs), which are essential for DNA and RNA synthesis. By inhibiting NDPK,

Cyclamidomycin disrupts these fundamental cellular processes, leading to bacterial growth

inhibition.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
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The MIC of Cyclamidomycin against various bacterial strains can be determined using the

broth microdilution method. This experimental workflow is outlined below.

Preparation

Assay

Analysis

Start

Prepare Serial Dilutions
of Cyclamidomycin

Prepare Standardized
Bacterial Inoculum

Inoculate Microplate Wells with
Bacteria and Compound Dilutions

Incubate at 37°C for 18-24 hours

Measure Optical Density (OD)
or Visually Inspect for Growth

Determine MIC:
Lowest Concentration with

No Visible Growth

End
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Workflow for MIC Determination.

Nucleoside Diphosphokinase (NDPK) Inhibition Assay
The inhibitory effect of Cyclamidomycin on NDPK can be quantified using a coupled enzyme

assay. The general workflow for this type of assay is depicted below. This assay measures the

production of ADP, which is then used to quantify the NDPK activity.
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NDPK Reaction

ADP Detection (Coupled Assay)

Data Analysis

Start

Prepare Reaction Mixture:
NDPK, ATP, NDP, and

Varying Concentrations of Cyclamidomycin

Incubate at Room Temperature

Add Pyruvate Kinase (PK) and
Lactate Dehydrogenase (LDH) Coupling Enzymes

and Phosphoenolpyruvate (PEP) and NADH

Monitor Decrease in NADH Absorbance
at 340 nm over Time

Calculate NDPK Activity from the
Rate of NADH Oxidation

Determine IC50 Value for
Cyclamidomycin Inhibition

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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